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Compound of Interest

2,5-Dibromo-3-
Compound Name:

(trifluoromethyl)pyridine

Cat. No.: B1401421

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,5-Dibromo-3-(trifluoromethyl)pyridine, a key intermediate in various organic synthesis
applications. The information is presented to be a valuable resource for laboratory work and
process development.

Core Physical Properties

While some physical properties of 2,5-Dibromo-3-(trifluoromethyl)pyridine have been
reported, a complete experimental profile is not readily available in the public domain. The table
below summarizes the available quantitative data for the target compound and includes data
for structurally similar compounds for comparative purposes.
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2,5-Dibromo-3- 2-Bromo-3- 2-Bromo-5- 5-Bromo-2-
Property (trifluoromethy  (trifluoromethy (trifluoromethy (trifluoromethy
l)pyridine l)pyridine l)pyridine I)pyridine
CAS Number 79623-39-5[1] 175205-82-0 50488-42-1 436799-32-5
Molecular
C6H2Br2F3N[1] C6H3BrF3N C6H3BrF3N C6H3BrF3N
Formula
Molecular Weight  304.9 g/mol [1] 225.99 g/mol 225.99 g/mol 225.99 g/mol
Physical State Likely solid Solid[2] Solid Solid
) ) Data not 37-41 °C, 37.0-
Melting Point ) 44-48 °C 41-45 °C[3]
available 43.0 °C[2]
- _ Data not Data not Data not
Boiling Point 223 °C[1] ) ) )
available available available
) 21+01 Data not Data not Data not
Density ) ] )
g/cm3[1] available available available
) Data not Data not Data not
Refractive Index 1.5141] ) ] ]
available available available
. Data not Data not
Flash Point 89 °CJ[1] ) ] 78 °C[3]
available available
Data not
available
(Qualitatively, a
similar
compound, 2,5-
dibromo-3-
- chloropyridine, is  Data not Data not Data not
Solubility ) ) ) )
almost insoluble available available available

in water and
soluble in
organic solvents
like ethanol and
chlorinated

solvents.[4])
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Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2,5-
Dibromo-3-(trifluoromethyl)pyridine are not available. However, the following are well-
established, general procedures for determining the key physical properties of solid organic
compounds.

Determination of Melting Point

The melting point of a solid organic compound can be determined using a capillary tube
method with a melting point apparatus.

Procedure:

o Sample Preparation: A small amount of the dry, finely powdered compound is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire solid has turned into a clear liquid (completion of
melting) are recorded. This range is the melting point of the substance. A narrow melting
range (0.5-2 °C) is indicative of a pure compound.

Determination of Boiling Point

For high-boiling point liquids or solids that can be melted without decomposition, the boiling
point can be determined using a small-scale distillation method or a capillary method.

Procedure (Capillary Method):

o Sample Preparation: A small amount of the substance is placed in a small test tube (fusion
tube). A capillary tube, sealed at one end, is inverted and placed into the test tube with the
open end submerged in the liquid.
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e Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
suitable heating bath (e.g., an oil bath or a heating block).

e Heating: The bath is heated gradually until a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.

e Observation: The heating is then discontinued, and the bath is allowed to cool slowly. The
boiling point is the temperature at which the bubbling ceases and the liquid just begins to
enter the capillary tube.

Determination of Density
The density of a solid compound can be determined by measuring its mass and volume. For an
irregularly shaped solid, the volume can be determined by liquid displacement.

Procedure:

o Mass Measurement: A known mass of the solid compound is accurately weighed using an
analytical balance.

» Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in
which the compound is insoluble. The initial volume of the liquid is recorded. The weighed
solid is then carefully added to the graduated cylinder, ensuring it is fully submerged. The
new volume is recorded. The volume of the solid is the difference between the final and initial
liquid levels.

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume (Density = Mass / Volume).

Determination of Solubility

The solubility of a compound in various solvents can be determined qualitatively and
quantitatively.

Qualitative Procedure:

o Asmall, measured amount of the solid (e.g., 10 mg) is placed in a test tube.
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e A small volume of the solvent (e.g., 1 mL) is added.
e The mixture is agitated vigorously for a set period.

» Visual observation determines if the solid has dissolved completely, partially, or not at all.
This can be repeated with different solvents (e.g., water, ethanol, acetone, dichloromethane)
to establish a solubility profile.

Quantitative Procedure (Gravimetric Method):

o A saturated solution is prepared by adding an excess of the solid to a known volume of the
solvent at a specific temperature.

o The solution is stirred or agitated until equilibrium is reached (no more solid dissolves).

» A known volume of the clear, saturated solution is carefully removed, avoiding any
undissolved solid.

e The solvent is evaporated from the withdrawn sample, and the mass of the remaining solid is
accurately measured.

e The solubility is then expressed as grams of solute per 100 mL or 100 g of solvent.

Workflow for Physical Property Determination

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical compound like 2,5-Dibromo-3-(trifluoromethyl)pyridine.
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Caption: General workflow for determining the physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 2-Bromo-3-(trifluoromethyl)pyridine, 98% 5 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

3.5-70OF-2-(h) ZILAOXFIL)E) 2> 97% | Sigma-Aldrich [sigmaaldrich.com]

4. chembk.com [chembk.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 2,5-Dibromo-3-
(trifluoromethyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1401421#physical-properties-of-2-5-dibromo-3-
trifluoromethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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